Cas no 1154149-29-7 (methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate)

• Product Name: methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate
• CAS No: 1154149-29-7
• MF: C₈H₅Cl₂FO₄S
• MW: 287.092303037643
• CID: 4573286
• PubChem ID: 43436739
• Update Time: 2025-08-01

methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate

• Inchi： 1S/C8H5Cl2FO4S/c1-15-8(12)4-2-7(16(10,13)14)5(9)3-6(4)11/h2-3H,1H3
• InChI Key： GZPNIXLNPHAXDS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(S(Cl)(=O)=O)=C(Cl)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate

Methyl 4-Chloro-5-(Chlorosulfonyl)-2-Fluorobenzoate: A Comprehensive Overview

Methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate (CAS No. 1154149-29-7) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a chlorosulfonyl group, a fluorine atom, and a methyl ester moiety, which collectively contribute to its reactivity and functional versatility.

The molecular formula of methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate is C₉H₆Cl₂FNO₄S, and its molecular weight is approximately 308.15 g/mol. The presence of the chlorosulfonyl group makes it an excellent electrophilic reagent, facilitating various substitution and addition reactions. Additionally, the fluorine atom imparts unique electronic and steric properties, enhancing the compound's utility in fine chemical synthesis and drug discovery.

In recent years, methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate has gained considerable attention due to its potential applications in the development of novel pharmaceuticals. Research has shown that compounds containing chlorosulfonyl groups can serve as intermediates in the synthesis of sulfonamides, which are widely used in the treatment of various diseases, including bacterial infections and cancer. The fluorine atom further enhances the bioavailability and metabolic stability of these compounds, making them attractive candidates for drug development.

A study published in the Journal of Medicinal Chemistry highlighted the use of methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate as a key intermediate in the synthesis of a new class of antiviral agents. The researchers demonstrated that the compound's reactivity and functional group diversity allowed for the efficient synthesis of target molecules with potent antiviral activity against several viral strains. This finding underscores the compound's potential as a valuable tool in the ongoing fight against viral diseases.

Beyond pharmaceutical applications, methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced properties. For instance, researchers at a leading materials science institute have utilized this compound to develop novel polymer coatings with improved thermal stability and mechanical strength. These coatings have potential applications in various industries, including automotive, aerospace, and electronics.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies have shown that methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate can be synthesized using environmentally friendly methods, reducing its ecological footprint. Green chemistry principles are increasingly being applied to ensure that the production and use of such compounds are sustainable and safe for both human health and the environment.

In conclusion, methyl 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoate (CAS No. 1154149-29-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable reagent in various synthetic processes, contributing to advancements in multiple scientific fields. As research continues to uncover new possibilities for its use, this compound is poised to play a significant role in future innovations.